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For decades, NASA's Jet Propulsion Laboratory (JPL) has been at the forefront of robotic

exploration of Mars. A succession of increasingly sophisticated orbiters, landers, and rovers

has transformed our understanding of the Red Planet, revealing a world with a complex

geological history and a past that may have been conducive to life. This technical guide

provides an in-depth overview of JPL's key Mars missions, detailing their scientific objectives,

instrument payloads, and experimental methodologies for an audience of researchers,

scientists, and drug development professionals.

Early Reconnaissance: The Mariner Flybys
JPL's journey to Mars began with the Mariner program, a series of flyby missions that provided

the first close-up views of the planet. These early missions were crucial for gathering

fundamental data about Mars's atmosphere and surface, paving the way for future, more

complex explorations.

Mariner 4, launched in 1964, was the first successful flyby of Mars.[1][2] Its primary objective

was to capture and transmit the first close-up images of the Martian surface.[1][2] The

spacecraft also conducted measurements of interplanetary space and the Martian

environment.[1][3]

Orbital Surveillance: Charting the Red Planet from
Above
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Following the initial flybys, JPL developed a series of orbiters designed for long-term

observation of Mars. These missions have been instrumental in mapping the planet's surface,

studying its climate, and identifying potential landing sites for future missions.

Mariner 9, which arrived at Mars in 1971, became the first spacecraft to orbit another planet.[4]

[5][6] Despite arriving during a global dust storm, it went on to map 85% of the Martian surface,

revealing features like the vast Valles Marineris canyon system and the towering Olympus

Mons volcano.[6]

Subsequent orbiters have continued to build upon this legacy. Mars Global Surveyor provided

high-resolution imaging and topographic data that revolutionized our understanding of Martian

geology.[7][8] Mars Odyssey has been instrumental in mapping the distribution of water ice and

has served as a crucial communications relay for surface missions.[9][10][11][12][13] The Mars

Reconnaissance Orbiter carries a powerful high-resolution camera and other instruments to

study the Martian climate and geology in unprecedented detail.[14][15][16][17][18]

On the Ground: Landers and Rovers
JPL's landers and rovers have provided an up-close and personal view of the Martian surface,

conducting detailed analyses of rocks and soil to search for evidence of past water activity and

assess the planet's habitability.

The Viking Program, while managed by NASA's Langley Research Center, included two

orbiters built and operated by JPL.[19] The Viking 1 lander was the first U.S. mission to

successfully land on Mars and conduct experiments on the surface.[20]

The modern era of Mars surface exploration began with Mars Pathfinder and its small rover,

Sojourner, in 1997.[21][22][23][24] This mission demonstrated the feasibility of a low-cost

landing system and the value of a mobile platform for exploration.[21][23]

This success was followed by the twin Mars Exploration Rovers, Spirit and Opportunity, which

landed in 2004.[25][26] Designed for a 90-day mission, both rovers far exceeded their

operational lifetimes, making significant discoveries about the history of water on Mars.[25][27]

The Mars Science Laboratory mission delivered the car-sized rover Curiosity to Gale Crater in

2012.[28][29][30][31] Curiosity's advanced suite of instruments is designed to assess Mars's

past and present habitability.[28][30]
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The most recent addition to JPL's Martian fleet is the Perseverance rover, which landed in

Jezero Crater in 2021 as part of the Mars 2020 mission.[32][33] Perseverance is searching for

signs of ancient microbial life and collecting rock and soil samples for potential future return to

Earth.[32][33][34][35][36]

Quantitative Mission Data
The following tables summarize key quantitative data for JPL's Mars exploration missions.
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Flyby and

Orbiter

Missions

Launch Date
Mars Arrival

Date
Mission Type

Key Scientific

Instruments

Mariner 4 Nov 28, 1964 Jul 15, 1965 Flyby

Imaging System,

Helium

Magnetometer,

Plasma Probe,

Cosmic Ray

Telescope,

Cosmic Dust

Detector[1][2][37]

[38]

Mariner 9 May 30, 1971 Nov 14, 1971 Orbiter

Imaging System,

Infrared

Interferometer

Spectrometer,

Ultraviolet

Spectrometer,

Infrared

Radiometer[4][5]

[6][39]

Viking 1 Orbiter Aug 20, 1975 Jun 19, 1976 Orbiter

Imaging System,

Atmospheric

Water Detector,

Infrared Thermal

Mapper[20]

Viking 2 Orbiter Sep 9, 1975 Aug 7, 1976 Orbiter

Imaging System,

Atmospheric

Water Detector,

Infrared Thermal

Mapper

Mars Global

Surveyor

Nov 7, 1996 Sep 12, 1997 Orbiter Mars Orbiter

Camera (MOC),

Mars Orbiter

Laser Altimeter
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(MOLA), Thermal

Emission

Spectrometer

(TES),

Magnetometer/El

ectron

Reflectometer[7]

[8][40][41]

Mars Odyssey Apr 7, 2001 Oct 24, 2001 Orbiter

Thermal

Emission

Imaging System

(THEMIS),

Gamma Ray

Spectrometer

(GRS), Martian

Radiation

Environment

Experiment

(MARIE)[9][10]

[11][12][13]

Mars

Reconnaissance

Orbiter

Aug 12, 2005 Mar 10, 2006 Orbiter High Resolution

Imaging Science

Experiment

(HiRISE),

Context Camera

(CTX), Mars

Color Imager

(MARCI),

Compact

Reconnaissance

Imaging

Spectrometer for

Mars (CRISM),

Mars Climate

Sounder (MCS),

Shallow Radar
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(SHARAD)[15]

[16]
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Lander and

Rover Missions
Launch Date

Mars Landing

Date
Mission Type

Key Scientific

Instruments

Viking 1 Lander Aug 20, 1975 Jul 20, 1976 Lander

Imaging System,

Gas

Chromatograph-

Mass

Spectrometer, X-

ray Fluorescence

Spectrometer,

Seismometer,

Meteorology

Instrument

Package, Biology

Instrument[20]

Viking 2 Lander Sep 9, 1975 Sep 3, 1976 Lander

Imaging System,

Gas

Chromatograph-

Mass

Spectrometer, X-

ray Fluorescence

Spectrometer,

Seismometer,

Meteorology

Instrument

Package, Biology

Instrument

Mars Pathfinder

& Sojourner

Dec 4, 1996 Jul 4, 1997 Lander & Rover Imager for Mars

Pathfinder (IMP),

Atmospheric

Structure

Instrument/Mete

orology Package

(ASI/MET), Alpha

Proton X-ray

Spectrometer
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(APXS) (on

rover)[21][24]

Spirit (MER-A) Jun 10, 2003 Jan 4, 2004 Rover

Panoramic

Camera

(Pancam),

Microscopic

Imager (MI),

Mini-Thermal

Emission

Spectrometer

(Mini-TES),

Mössbauer

Spectrometer,

Alpha Particle X-

ray Spectrometer

(APXS), Rock

Abrasion Tool

(RAT)[25][26][27]

Opportunity

(MER-B)
Jul 7, 2003 Jan 25, 2004 Rover

Panoramic

Camera

(Pancam),

Microscopic

Imager (MI),

Mini-Thermal

Emission

Spectrometer

(Mini-TES),

Mössbauer

Spectrometer,

Alpha Particle X-

ray Spectrometer

(APXS), Rock

Abrasion Tool

(RAT)[25][26][42]

Curiosity (MSL) Nov 26, 2011 Aug 6, 2012 Rover Mast Camera

(Mastcam),
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Chemistry and

Camera

(ChemCam),

Alpha Particle X-

ray Spectrometer

(APXS),

Chemistry and

Mineralogy

(CheMin),

Sample Analysis

at Mars (SAM),

Radiation

Assessment

Detector (RAD),

Dynamic Albedo

of Neutrons

(DAN), Rover

Environmental

Monitoring

Station (REMS),

Mars Hand Lens

Imager (MAHLI),

Mars Descent

Imager (MARDI)

[28][29][30][43]

Perseverance

(Mars 2020)

Jul 30, 2020 Feb 18, 2021 Rover &

Helicopter

Mastcam-Z,

SuperCam,

Planetary

Instrument for X-

ray

Lithochemistry

(PIXL), Scanning

Habitable

Environments

with Raman &

Luminescence

for Organics &
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Chemicals

(SHERLOC),

Mars Oxygen In-

Situ Resource

Utilization

Experiment

(MOXIE), Mars

Environmental

Dynamics

Analyzer

(MEDA), Radar

Imager for Mars'

Subsurface

Experiment

(RIMFAX)[32][33]

[34][35]

Experimental Protocols and Methodologies
The scientific instruments aboard JPL's Mars missions employ a variety of sophisticated

techniques to analyze the Martian environment. Below are detailed methodologies for some of

the key experiments.

Rover-Based Remote and Contact Science
JPL's Mars rovers utilize a two-tiered approach to scientific investigation: remote sensing from

the mast and in-situ analysis with an arm-mounted instrument suite.

Remote Sensing Protocol:

Target Identification: The Panoramic Camera (Pancam) or Mastcam-Z surveys the

surrounding terrain to identify geological features of interest. These are multispectral imagers

capable of creating high-resolution, panoramic, and stereoscopic images.

Elemental and Mineralogical Analysis: The Chemistry and Camera (ChemCam) instrument

on Curiosity and the SuperCam on Perseverance use Laser-Induced Breakdown

Spectroscopy (LIBS). A high-powered laser vaporizes a small amount of a rock or soil target
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from a distance. The resulting plasma is analyzed by a spectrometer to determine the

elemental composition. SuperCam also incorporates Raman and infrared spectroscopy for

mineralogical analysis.

Contact Science Protocol:

Surface Preparation: For rock targets, the Rock Abrasion Tool (RAT) on the Mars Exploration

Rovers or the drill on Curiosity and Perseverance can remove the weathered outer layer to

expose fresh material.

Microscopic Imaging: The Microscopic Imager (MI) on Spirit and Opportunity and the Mars

Hand Lens Imager (MAHLI) on Curiosity and Perseverance provide close-up, high-resolution

images of the rock and soil texture.

Elemental Composition: The Alpha Particle X-ray Spectrometer (APXS), present on

Sojourner, the Mars Exploration Rovers, Curiosity, and Perseverance, bombards the target

with alpha particles and X-rays. The resulting backscattered alpha particles and X-ray

fluorescence are measured to determine the elemental composition of the sample.

Mineralogical Analysis:

The Mössbauer Spectrometer on Spirit and Opportunity was used to identify iron-bearing

minerals.

The Chemistry and Mineralogy (CheMin) instrument on Curiosity uses X-ray diffraction to

identify and quantify the minerals in a powdered rock or soil sample delivered by the

rover's drill.

The Scanning Habitable Environments with Raman & Luminescence for Organics &

Chemicals (SHERLOC) instrument on Perseverance uses an ultraviolet laser to perform

fine-scale mapping of minerals and organic molecules.

Orbiter-Based Surface and Atmospheric Analysis
JPL's Mars orbiters employ a suite of instruments to study the planet's surface and atmosphere

from a global perspective.
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Surface Composition and Topography:

Thermal Emission Spectrometry: The Thermal Emission Spectrometer (TES) on Mars Global

Surveyor and the Thermal Emission Imaging System (THEMIS) on Mars Odyssey measure

the infrared energy emitted from the Martian surface. Different minerals radiate heat at

characteristic wavelengths, allowing scientists to create maps of surface mineralogy.

Laser Altimetry: The Mars Orbiter Laser Altimeter (MOLA) on Mars Global Surveyor used a

laser to measure the round-trip travel time of a light pulse from the spacecraft to the surface

and back. This data was used to create a highly accurate topographic map of Mars.

High-Resolution Imaging: The High Resolution Imaging Science Experiment (HiRISE) on the

Mars Reconnaissance Orbiter is a powerful telescopic camera capable of imaging the

Martian surface with resolutions as fine as a few tens of centimeters per pixel.

Atmospheric Profiling:

The Mars Climate Sounder (MCS) on the Mars Reconnaissance Orbiter observes the

Martian atmosphere in the infrared to measure temperature, pressure, humidity, and dust

content at different altitudes.

Visualizing JPL's Mars Exploration
The following diagrams illustrate key aspects of JPL's Mars exploration history and

methodologies.
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Caption: A timeline of key JPL Mars exploration missions.
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Caption: A simplified workflow for Mars rover scientific investigations.
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Caption: The evolving science goals of JPL's Mars Exploration Program.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment? [Contact our Ph.D. Support Team for a compatibility check]
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